Cas no 2172144-99-7 (1,2,5-Trimethylpiperidine-4-thiol)

• Product Name: 1,2,5-Trimethylpiperidine-4-thiol
• CAS No: 2172144-99-7
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 5792506
• PubChem ID: 165872705
• Update Time: 2025-06-12

1,2,5-Trimethylpiperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288705
• 1,2,5-trimethylpiperidine-4-thiol
• 2172144-99-7
• 1,2,5-Trimethylpiperidine-4-thiol

• Inchi： 1S/C8H17NS/c1-6-5-9(3)7(2)4-8(6)10/h6-8,10H,4-5H2,1-3H3
• InChI Key： LXGUALOZFATNLM-UHFFFAOYSA-N
• SMILES： SC1CC(C)N(C)CC1C

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 4.2Ų

Additional information on 1,2,5-Trimethylpiperidine-4-thiol

Comprehensive Overview of 1,2,5-Trimethylpiperidine-4-thiol (CAS No. 2172144-99-7): Properties, Applications, and Industry Insights

1,2,5-Trimethylpiperidine-4-thiol (CAS No. 2172144-99-7) is a specialized organic compound belonging to the piperidine-thiol derivative family. Its unique molecular structure, featuring a trimethyl-substituted piperidine ring and a thiol functional group, makes it a versatile intermediate in pharmaceutical, agrochemical, and material science research. The compound's CAS number 2172144-99-7 serves as a critical identifier for regulatory compliance and scientific documentation.

Recent trends in drug discovery and catalysis research have heightened interest in sulfur-containing heterocycles like 1,2,5-Trimethylpiperidine-4-thiol. Its structural motifs are frequently explored in bioactive molecule design, particularly for CNS-targeting therapeutics and enzyme inhibitors. The compound's lipophilicity and hydrogen-bonding capacity align with current medicinal chemistry optimization strategies, addressing industry demands for improved blood-brain barrier permeability.

From a synthetic chemistry perspective, 1,2,5-Trimethylpiperidine-4-thiol demonstrates remarkable utility in asymmetric synthesis and ligand development. Its thiol group enables efficient chelation with transition metals, making it valuable for designing chiral catalysts in stereoselective reactions. Researchers increasingly investigate its potential in green chemistry applications, particularly for atom-economical transformations that minimize waste generation.

The compound's physicochemical properties have been extensively characterized through advanced analytical techniques. Nuclear Magnetic Resonance (NMR) studies confirm its stereochemical configuration, while mass spectrometry data validate its molecular weight (C₈H₁₇NS). Thermal analysis reveals exceptional thermal stability up to 200°C, supporting its use in high-temperature processes. These characteristics position 1,2,5-Trimethylpiperidine-4-thiol as a robust building block for high-performance materials.

In material science applications, 2172144-99-7 demonstrates promising results as a surface modifier for nanoparticle functionalization. Its thiol moiety forms stable bonds with gold surfaces, enabling precise control over self-assembled monolayers. This property is particularly relevant for developing biosensors and conductive nanomaterials, addressing growing demands in wearable electronics and diagnostic devices.

The synthesis of 1,2,5-Trimethylpiperidine-4-thiol typically involves multi-step organic transformations with careful control of stereoselectivity. Modern flow chemistry approaches have improved yield and purity compared to traditional batch synthesis methods. Process optimization focuses on catalyst recycling and solvent reduction, aligning with sustainable chemistry principles that dominate current industry discussions.

Quality control protocols for CAS 2172144-99-7 emphasize HPLC purity analysis and residual solvent monitoring to meet pharmaceutical-grade standards. Storage recommendations highlight protection from oxidative degradation through inert atmosphere packaging, ensuring long-term stability. These handling procedures reflect best practices for sensitive organosulfur compounds in research and industrial settings.

Emerging applications explore 1,2,5-Trimethylpiperidine-4-thiol's potential in flavor and fragrance chemistry, where its sterically hindered thiol structure may contribute to novel organoleptic profiles. Additionally, computational studies investigate its molecular docking characteristics for protein-ligand interactions, supporting rational drug design initiatives that leverage AI-assisted molecular modeling.

The commercial availability of 2172144-99-7 through specialized fine chemical suppliers has expanded in response to growing research demand. Procurement considerations emphasize certificates of analysis and regulatory documentation, particularly for GMP-compliant applications. Market analysis indicates steady growth in the piperidine derivatives segment, driven by pharmaceutical industry needs for privileged scaffolds in small molecule development.

Environmental and safety assessments of 1,2,5-Trimethylpiperidine-4-thiol follow OECD guidelines for chemical risk evaluation. While not classified as hazardous under standard protocols, proper laboratory handling with personal protective equipment remains essential. The compound's biodegradation profile and ecotoxicological data support its responsible use in industrial applications with appropriate waste management systems.

Future research directions for CAS 2172144-99-7 may explore its photophysical properties for optoelectronic materials, or its incorporation into metal-organic frameworks (MOFs). The compound's structural versatility continues to inspire innovation across cross-disciplinary research areas, from catalysis to materials engineering, ensuring its ongoing relevance in scientific advancement.